
Cycloeicosane: A Comprehensive Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cycloeicosane

Cat. No.: B12656103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cycloeicosane (C₂₀H₄₀) is a large, saturated cyclic hydrocarbon belonging to the cycloalkane

family. As a simple, non-polar molecule, it serves as a fundamental scaffold in organic

chemistry and can be a reference compound in various analytical and physicochemical studies.

This technical guide provides an in-depth overview of the core chemical and physical

properties of cycloeicosane, along with generalized experimental protocols for its synthesis

and characterization. Due to its nature as a simple hydrocarbon, cycloeicosane is not known

to be involved in biological signaling pathways.

Chemical and Physical Properties
The key chemical and physical properties of cycloeicosane are summarized in the tables

below for easy reference and comparison.

Table 1: General and Physical Properties of
Cycloeicosane
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Property Value Source(s)

Molecular Formula C₂₀H₄₀ [1][2][3]

Molecular Weight 280.53 g/mol [1][2][4]

CAS Number 296-56-0 [1][2][3]

Appearance White crystalline solid (at STP)

Melting Point 335 K (61.85 °C) [4]

Boiling Point 387.2 °C at 760 mmHg [3]

Density 0.79 g/cm³ [3]

Vapor Pressure 7.47 x 10⁻⁶ mmHg at 25°C [3]

Refractive Index 1.4664 [3]

Octanol/Water Partition

Coefficient (logP)
7.802 [3]

Table 2: Spectroscopic Data of Cycloeicosane
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Spectroscopic Technique Key Features Source(s)

¹³C NMR

A single peak is expected in a

proton-decoupled spectrum

due to the chemical

equivalence of all carbon

atoms.

[1]

Mass Spectrometry (GC-MS)

The mass spectrum will show

a molecular ion peak (M⁺) at

m/z 280, with a fragmentation

pattern characteristic of large

cycloalkanes.

[1][2]

Infrared (IR) Spectroscopy

The spectrum is characterized

by C-H stretching vibrations

around 2850-2950 cm⁻¹ and

C-H bending (scissoring)

vibrations around 1450-1470

cm⁻¹. The absence of other

functional group absorptions is

a key feature.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of cycloeicosane are not

readily available in the literature. Therefore, generalized methods applicable to large-ring

cycloalkanes are presented below.

Synthesis of Large-Ring Cycloalkanes (e.g.,
Cycloeicosane)
The synthesis of large cycloalkanes like cycloeicosane can be challenging due to the low

probability of intramolecular cyclization compared to intermolecular polymerization. A common

strategy involves the acyloin condensation of a long-chain dicarboxylic acid ester, followed by

reduction.

Logical Workflow for the Synthesis of Cycloeicosane
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Synthesis of Cycloeicosane

Diethyl Eicosanedioate Acyloin Condensation
Na, Toluene

Eicosanoin Clemmensen Reduction
Zn(Hg), HCl

Cycloeicosane

Analysis of Cycloeicosane

Crude Cycloeicosane

Purification

Column Chromatography / Recrystallization

Pure Cycloeicosane

GC-MS

Structural Confirmation & Purity

NMR Spectroscopy

Structural Elucidation

IR Spectroscopy

Functional Group Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12656103?utm_src=pdf-body-img
https://www.benchchem.com/product/b12656103?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12656103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. firsthope.co.in [firsthope.co.in]

2. IR-spectroscopic investigations of cycloalkanes | Semantic Scholar [semanticscholar.org]

3. m.youtube.com [m.youtube.com]

4. Cycloalkane - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Cycloeicosane: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12656103#cycloeicosane-chemical-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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